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Compound of Interest

Compound Name: UVvi3003

Cat. No.: B1142216

For Immediate Implementation: This document provides critical safety and logistical guidance
for researchers, scientists, and drug development professionals working with UVI3003.
Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

UVI3003 is a highly selective antagonist of the retinoid X receptor (RXR) and is a potent
bioactive compound intended for research use only.[1][2][3][4] Due to its biological activity,
including demonstrated teratogenicity in Xenopus embryos, stringent safety measures are
required during handling, storage, and disposal.[5][6]

Personal Protective Equipment (PPE) for UVI3003

A multi-layered approach to PPE is mandatory to prevent accidental exposure. The required
level of protection varies depending on the specific task being performed.
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Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Operations

- Safety glasses with side
shields- Laboratory coat-

Closed-toe shoes

- Nitrile gloves

Handling of Powders/Solids

- Chemical splash goggles-
Chemical-resistant laboratory
coat- Double-gloving (e.g.,
nitrile gloves)- Closed-toe

shoes

- Face shield- Respiratory
protection (if weighing outside
of a certified chemical fume
hood)

Handling of Liquids/Solutions

- Chemical splash goggles-
Chemical-resistant laboratory
coat- Nitrile gloves- Closed-toe

shoes

- Face shield- Chemical-

resistant apron

Equipment Cleaning &

Decontamination

- Chemical splash goggles-
Heavy-duty, chemical-resistant
gloves- Chemical-resistant
laboratory coat- Closed-toe

shoes

- Face shield- Chemical-

resistant apron

Waste Disposal

- Chemical splash goggles-
Chemical-resistant laboratory
coat- Nitrile gloves- Closed-toe

shoes

- Face shield

Operational Plan: From Receipt to Disposal

Following a systematic workflow is crucial for the safe handling of UVI3003.

Receiving and Storage

o Upon receipt, visually inspect the container for any damage or leaks.

e UVI3003 powder should be stored at -20°C.[1][4]
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o Stock solutions, typically prepared in solvents like DMSO or ethanol, should be aliquoted to
avoid repeated freeze-thaw cycles and stored at -80°C.[3]

o Clearly label all primary and secondary containers with the compound name, concentration,
date, and appropriate hazard symbols.

Preparation of Solutions

 All handling of UVI3003 powder, including weighing and initial solubilization, must be
conducted in a certified chemical fume hood to minimize inhalation exposure.

o Use a dedicated set of non-sparking laboratory equipment (e.g., spatulas, weighing paper).

e UVI3003 is soluble in DMSO and ethanol.[1] When preparing solutions, add the solvent to
the powder slowly to prevent splashing.

e For in-vivo studies, protocols often involve solvents such as DMSO, PEG300, Tween-80, and
corn oil.[3]

Experimental Procedures

e Conduct all experiments involving UVI3003 in a designated and clearly marked area.
o Always wear the appropriate PPE as outlined in the table above.

¢ Avoid skin and eye contact. In case of accidental contact, immediately flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.[7]

e Do not eat, drink, or apply cosmetics in the laboratory area.[7]

Spill Management

¢ In the event of a spill, immediately alert personnel in the vicinity.

o For small spills, use an appropriate absorbent material (e.g., chemical absorbent pads or
sand) to contain and clean up the spill.

o For larger spills, evacuate the area and follow your institution's emergency procedures.
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» All materials used for spill cleanup should be treated as hazardous waste and disposed of
accordingly.

Disposal Plan

Proper disposal of UVI3003 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

e Chemical Waste: All unused UVI3003 powder and solutions are to be disposed of as
hazardous chemical waste. Do not dispose of down the drain.[8][9]

o Contaminated Materials: All disposable items that have come into contact with UVI3003,
including pipette tips, gloves, weighing paper, and empty containers, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Waste Segregation: Segregate UVI3003 waste from other laboratory waste streams to
prevent unintentional chemical reactions.[9]

o Waste Collection: Follow your institution's guidelines for the collection and disposal of
hazardous chemical waste. This typically involves arranging for pickup by a licensed waste
disposal service.[10]

Safe Handling Workflow

The following diagram illustrates the key stages of the safe handling and disposal process for
UVI3003.
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Caption: Workflow for the safe handling of potent chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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